Cas no 401573-23-7 (tert-Butyl 4-acetamidobenzylcarbamate)

• Product Name: tert-Butyl 4-acetamidobenzylcarbamate
• CAS No: 401573-23-7
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• MDL: MFCD21106030
• CID: 2092010
• PubChem ID: 46915054
• Update Time: 2025-10-29

tert-Butyl 4-acetamidobenzylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-acetamidobenzylcarbamate
• Carbamic acid, N-​[[4-​(acetylamino)​phenyl]​methyl]​-​, 1,​1-​dimethylethyl ester
• t-Butyl 4-acetamidobenzylcarbamate
• AKOS013099406
• tert-butyl (4-acetamidobenzyl)carbamate
• F19853
• 401573-23-7
• TERT-BUTYL N-[(4-ACETAMIDOPHENYL)METHYL]CARBAMATE
• tert-Butyl4-acetamidobenzylcarbamate
• MFCD21106030
• AS-63316
• DB-222141
• CS-0061070
• SCHEMBL19694494
• 4-Acetamido-1-[(Boc-amino)methyl]-benzene
• BRA57323

• MDL： MFCD21106030
• Inchi： 1S/C14H20N2O3/c1-10(17)16-12-7-5-11(6-8-12)9-15-13(18)19-14(2,3)4/h5-8H,9H2,1-4H3,(H,15,18)(H,16,17)
• InChI Key： YPIXOFQNVFLWSB-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=CC=1)NC(C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-Butyl 4-acetamidobenzylcarbamate

Recent Advances in the Study of 401573-23-7 and tert-Butyl 4-acetamidobenzylcarbamate in Chemical Biology and Pharmaceutical Research

The compound with the CAS number 401573-23-7, also known as tert-Butyl 4-acetamidobenzylcarbamate, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug development, particularly in the design of novel therapeutic agents targeting specific biological pathways.

One of the key areas of interest is the role of tert-Butyl 4-acetamidobenzylcarbamate in the synthesis of protease inhibitors. Proteases are enzymes that play a pivotal role in numerous physiological and pathological processes, making them attractive targets for drug discovery. Researchers have utilized this compound to develop inhibitors that exhibit high selectivity and potency against specific proteases, which could lead to breakthroughs in treating diseases such as cancer, viral infections, and inflammatory disorders.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 401573-23-7 in inhibiting the activity of a key protease involved in tumor progression. The study highlighted the compound's ability to bind to the active site of the protease, thereby blocking its function. This finding opens new avenues for the development of targeted cancer therapies with reduced side effects compared to conventional treatments.

Another significant application of tert-Butyl 4-acetamidobenzylcarbamate is in the field of neurodegenerative diseases. Researchers have identified its potential as a scaffold for designing small molecules that can modulate the activity of enzymes implicated in Alzheimer's and Parkinson's diseases. Preliminary in vitro studies have shown promising results, with some derivatives exhibiting neuroprotective effects and the ability to cross the blood-brain barrier, a critical factor for central nervous system-targeted therapies.

The synthesis and optimization of 401573-23-7 derivatives have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes to produce this compound and its analogs. These improvements are essential for facilitating large-scale production and further pharmacological evaluation, bringing these potential therapeutics closer to clinical trials.

In conclusion, the compound 401573-23-7, tert-Butyl 4-acetamidobenzylcarbamate, represents a versatile and valuable building block in medicinal chemistry. Its applications span across various therapeutic areas, from oncology to neurodegenerative diseases, underscoring its importance in contemporary drug discovery efforts. Continued research into its derivatives and mechanisms of action will likely yield further insights and innovations in the coming years.